2-(benzylamino)-N-(4-chlorophenyl)-2-thioxoacetamide
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Description
2-(Benzylamino)-N-(4-chlorophenyl)-2-thioxoacetamide (BCPT) is an organic compound that has several applications in scientific research. BCPT is a white crystalline powder that is soluble in water and other solvents, making it an ideal compound for use in laboratory experiments. BCPT has been used in a variety of scientific fields, including biochemistry, physiology, and pharmacology.
Scientific Research Applications
Antimicrobial and Antifungal Properties
A series of compounds, including 4-arylacetamido-2-amino- and 2-arylamino-1,3-thiazoles, synthesized from ω-bromoacetoacetanilides and thiourea/phenyl thioureas, have been characterized by spectral and analytical methods. These compounds showed specificity towards Gram-positive species in vitro, with p-Tolyl and m-chlorophenyl substituents on the arylamino moiety exhibiting the lowest minimum inhibitory concentration values. This suggests potential antimicrobial applications for derivatives of 2-(benzylamino)-N-(4-chlorophenyl)-2-thioxoacetamide (M. V., H. M. Revankar, & M. Kulkarni, 2015).
Analgesic and Anti-inflammatory Activity
Diphenylamine derivatives synthesized from the chloroacetylation reaction of diphenylamine were screened for antibacterial and antifungal activity, with significant antimicrobial as well as antifungal activities observed. These compounds may have potential as potent antimicrobial and antifungal agents, suggesting a broader application spectrum for 2-(benzylamino)-N-(4-chlorophenyl)-2-thioxoacetamide derivatives (Arvind Kumar & A. Mishra, 2015).
properties
IUPAC Name |
2-(benzylamino)-N-(4-chlorophenyl)-2-sulfanylideneacetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2OS/c16-12-6-8-13(9-7-12)18-14(19)15(20)17-10-11-4-2-1-3-5-11/h1-9H,10H2,(H,17,20)(H,18,19) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BKBBBVJIROAFPF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CNC(=S)C(=O)NC2=CC=C(C=C2)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.